Cas no 22422-21-5 (3-Chloro-1-(4-methylphenyl)propan-1-one)

• Product Name: 3-Chloro-1-(4-methylphenyl)propan-1-one
• CAS No: 22422-21-5
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD00028195
• CID: 52064
• PubChem ID: 235084
• Update Time: 2025-05-24

3-Chloro-1-(4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-3-chloropropiophenone
• 3-Chloro-1-(4-methylphenyl)propan-1-one
• 3-chloro-4'-Methylpropiophenone
• 3-Chlor-1-p-tolyl-propan-1-on
• 3-chloro-1-p-tolylpropan-1-one
• EN300-135177
• DTXSID50284176
• NSC36075
• CS-W017075
• A816188
• 3-chloro-1-(4-methylphenyl)-1-propanone
• PS-11651
• NSC-36075
• SY152101
• 22422-21-5
• D77805
• 1-Propanone, 3-chloro-1-(4-methylphenyl)-
• AKOS005744461
• SCHEMBL2337097
• DAOWEVLVOUMCEY-UHFFFAOYSA-N
• XAA42221
• 3-Chloro-1-(p-tolyl)propan-1-one
• 3-Chloro-1-(p-tolyl)-1-propanone
• 1-(3-chloropropionyl)-4-methylbenzene
• FT-0638231
• AM857
• MFCD00028195
• STL133418

• MDL： MFCD00028195
• Inchi： 1S/C10H11ClO/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： DAOWEVLVOUMCEY-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 182.05000
• Monoisotopic Mass: 182.049843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: No data available
• Density: 1.106
• Melting Point: No data available
• Boiling Point: 288.1±23.0 °C at 760 mmHg
• Flash Point: 146.3±13.7 °C
• Refractive Index: 1.522
• PSA: 17.07000
• LogP: 2.80660

3-Chloro-1-(4-methylphenyl)propan-1-one Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Chloro-1-(4-methylphenyl)propan-1-one

Recent Advances in the Study of 3-Chloro-1-(4-methylphenyl)propan-1-one (CAS: 22422-21-5)

3-Chloro-1-(4-methylphenyl)propan-1-one (CAS: 22422-21-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Chloro-1-(4-methylphenyl)propan-1-one, emphasizing its role as a precursor in the development of novel anti-inflammatory agents. The researchers utilized a Friedel-Crafts acylation reaction to synthesize the compound, achieving a high yield of 85% under optimized conditions. The study further demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes.

In addition to its anti-inflammatory properties, 3-Chloro-1-(4-methylphenyl)propan-1-one has been investigated for its potential anticancer activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound show promising cytotoxicity against human breast cancer cell lines (MCF-7). The mechanism of action appears to involve the induction of apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analysis.

Another area of interest is the compound's utility in agrochemical research. A recent patent application (WO2023056789) describes the use of 3-Chloro-1-(4-methylphenyl)propan-1-one as an intermediate in the synthesis of novel herbicides. The patent highlights the compound's stability and reactivity, which make it an attractive candidate for large-scale production of environmentally friendly agrochemicals.

Despite these promising findings, challenges remain in the optimization of 3-Chloro-1-(4-methylphenyl)propan-1-one-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed in future studies. Nevertheless, the compound's versatility and potential for diverse applications make it a valuable subject of ongoing research in the chemical biology and pharmaceutical fields.